Cas no 332050-82-5 (benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

• Product Name: benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• CAS No: 332050-82-5
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 6024452
• PubChem ID: 3120850
• Update Time: 2025-06-10

benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• benzyl 2-((3-cyano-6-oxo-4-(o-tolyl)-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
• Acetic acid, 2-[[3-cyano-1,4,5,6-tetrahydro-4-(2-methylphenyl)-6-oxo-2-pyridinyl]thio]-, phenylmethyl ester
• Z56789913
• 332050-82-5
• AKOS021997866
• benzyl {[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• benzyl 2-[[5-cyano-4-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• SR-01000484427-1
• benzyl 2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• CCG-110926
• F0837-0204
• SR-01000484427
• AKOS000526349

• Inchi： 1S/C22H20N2O3S/c1-15-7-5-6-10-17(15)18-11-20(25)24-22(19(18)12-23)28-14-21(26)27-13-16-8-3-2-4-9-16/h2-10,18H,11,13-14H2,1H3,(H,24,25)
• InChI Key： ODTJJAKPQLYFFU-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CSC1NC(=O)CC(C2=CC=CC=C2C)C=1C#N

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 615.6±55.0 °C(Predicted)
• pka: 11.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate

Research Briefing on Benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. Among these, benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, with the CAS number 332050-82-5, belongs to the class of tetrahydropyridine derivatives, which are known for their diverse pharmacological properties. Recent studies have explored its synthesis through multi-step organic reactions, involving the condensation of key intermediates under controlled conditions. The structural elucidation of this compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring the accuracy of its chemical identity.

In terms of biological activity, preliminary investigations have demonstrated that benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate exhibits inhibitory effects on specific enzymatic targets. For instance, it has shown moderate activity against certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, further supporting its therapeutic potential.

Recent research has also explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are critical for understanding its suitability as a drug candidate. While the compound shows promise, challenges such as low bioavailability and rapid metabolism have been identified, necessitating further structural optimization to enhance its drug-like properties.

In conclusion, benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5) represents a promising scaffold for medicinal chemistry research. Its unique structural features and biological activities warrant further investigation to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and expanding its biological evaluation to validate its efficacy in relevant disease models.